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Compound of Interest

Compound Name: (S)-methyl 2-aminobutanoate

Cat. No.: B555798

In-Depth Technical Guide: (S)-Methyl 2-
Aminobutanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for (S)-methyl 2-aminobutanoate, a chiral
amino acid derivative. The information is presented to support research and development
activities where precise chemical data is paramount.

Chemical Identity and Properties

(S)-Methyl 2-aminobutanoate is the methyl ester of the naturally occurring amino acid (S)-2-
aminobutanoic acid. It is a valuable building block in organic synthesis, particularly in the
preparation of pharmaceutical compounds and other bioactive molecules.

Quantitative Data Summary

The fundamental molecular properties of (S)-methyl 2-aminobutanoate are summarized in the
table below. This data is essential for stoichiometric calculations, analytical method
development, and chemical structure elucidation.
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Property Value

Molecular Formula CsH11NO2[1][2][3]
Molecular Weight 117.15 g/mol [1][2][3]
CAS Number 15399-22-1[1][2][3]

It is critical to distinguish this compound from its hydrochloride salt, (S)-methyl 2-
aminobutanoate hydrochloride (CAS No. 56545-22-3), which possesses a different molecular
formula (CsH12CINO2) and molecular weight (153.61 g/mol )[4][5][6][7].

Logical Relationship of Chemical Entities

The following diagram illustrates the relationship between the parent amino acid, the requested
methyl ester, and its common salt form. This visualization clarifies the chemical transformations
connecting these related compounds.

Esterification Salt Formation
Py . . + CH3OH, H+ (S)-Methyl 2-Aminobutanoate + HCI (S)-Methyl 2-Aminobutanoate HCI
(S)-2-Aminobutanoic Acid (C5H11NO?) (C5H12CINO?2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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